Cas no 1427460-51-2 (Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate)

• Product Name: Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate
• CAS No: 1427460-51-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD16619585
• CID: 4699750
• Update Time: 2025-06-25

Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2-methyl-1,3-benzoxazol-5-yl)acetate
• Methyl 2-(2-methylbenzo[d]oxazol-5-yl)acetate
• Methyl 2-methylbenzo[d]oxazole-5-acetate
• OR110355
• methyl 2-(2-methyl-1,3-benzoxazol-5-yl)acetate
• Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate

• MDL： MFCD16619585
• Inchi： 1S/C11H11NO3/c1-7-12-9-5-8(6-11(13)14-2)3-4-10(9)15-7/h3-5H,6H2,1-2H3
• InChI Key： DBBHHAGGQUOXSU-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(C=CC1=2)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate

Comprehensive Overview of Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate (CAS No. 1427460-51-2)

Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate (CAS No. 1427460-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a benzoxazole core, is widely studied for its potential applications in drug discovery and material science. The compound's unique structure, combining a methyl acetate moiety with a 2-methylbenzoxazole ring, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate has surged due to their role in developing small-molecule therapeutics. Researchers are particularly interested in its potential as a pharmacophore in designing inhibitors for enzymes or receptors. The benzoxazole scaffold is known for its bioisosteric properties, often mimicking natural substrates in biological systems, which enhances its relevance in medicinal chemistry.

From a synthetic perspective, CAS No. 1427460-51-2 is synthesized through esterification or condensation reactions involving 2-methyl-1,3-benzoxazol-5-ylacetic acid. Its methyl ester group improves solubility and stability, making it suitable for further derivatization. The compound's molecular weight (221.23 g/mol) and logP values align with Lipinski's Rule of Five, suggesting favorable drug-likeness properties for preclinical studies.

Current trends highlight the compound's utility in cancer research, where benzoxazole derivatives are explored as kinase inhibitors or apoptosis inducers. Additionally, its fluorescence properties have sparked interest in bioimaging applications. Users searching for "benzoxazole-based drug candidates" or "ester derivatives in oncology" will find this compound highly relevant to their queries.

In agrochemicals, Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate serves as a precursor for crop protection agents. Its structural motif is associated with pesticidal activity, particularly against fungal pathogens. This aligns with growing interest in sustainable agriculture and green chemistry, addressing search trends like "eco-friendly fungicide development."

Analytical characterization of CAS No. 1427460-51-2 typically involves HPLC, NMR, and mass spectrometry to confirm purity and structure. Storage recommendations emphasize protection from moisture and light to maintain stability. These details cater to professionals searching for "handling protocols for benzoxazole esters" or "analytical methods for heterocyclic compounds."

As the scientific community prioritizes fragment-based drug design, Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate offers a valuable chemical building block. Its compatibility with cross-coupling reactions and click chemistry further expands its utility in combinatorial libraries. This positions the compound as a key player in answering search queries like "scaffolds for high-throughput screening."

Regulatory-wise, the compound is not classified as hazardous under major chemical inventories, but standard laboratory precautions apply. Its safety data sheet (SDS) provides essential guidance for researchers, addressing common concerns about "benzoazole derivative toxicity" or "occupational exposure limits."

In conclusion, Methyl (2-methyl-1,3-benzoxazol-5-yl)acetate (CAS No. 1427460-51-2) represents a multifaceted tool for modern chemistry. Its applications span from drug discovery to agricultural innovation, reflecting broader industry shifts toward targeted therapies and precision agriculture. Ongoing research will likely uncover new dimensions of its utility, reinforcing its status as a high-value intermediate in synthetic chemistry.